Cas no 21560-97-4 (4-Amino-7-methoxyquinazoline)

• Product Name: 4-Amino-7-methoxyquinazoline
• CAS No: 21560-97-4
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD06738757
• CID: 249885
• PubChem ID: 20266059
• Update Time: 2025-06-08

4-Amino-7-methoxyquinazoline Chemical and Physical Properties

Names and Identifiers

• 5-Methoxyquinazolin-4-amine
• 4-Quinazolinamine,7-methoxy-
• 5-METHOXY-QUINAZOLIN-4-YLAMINE,
• 7-methoxyquinazolin-4-amine
• 7-Methoxy-quinazolin-4-ylamine
• 4-Amino-7-methoxyquinazoline
• 4-QUINAZOLINAMINE,7-METHOXY
• 7-METHOXY-4-AMINOQUINAZOLINE
• 7-METHOXY-4-QUINAZOLINAMINE
• CS-0084699
• AKOS002365096
• MFCD06738757
• DTXSID80604328
• AB27824
• 21560-97-4
• AS-35755
• FT-0727391
• EN300-388390
• Z1198169833
• A18448
• SCHEMBL10975796
• WAA56097
• DB-066554

• MDL： MFCD06738757
• Inchi： 1S/C9H9N3O/c1-13-6-2-3-7-8(4-6)11-5-12-9(7)10/h2-5H,1H3,(H2,10,11,12)
• InChI Key： OPTQENVXDQCIOV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(N)N=CN=C2C=1

Computed Properties

• Exact Mass: 175.07500
• Monoisotopic Mass: 175.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61A^2

Experimental Properties

• PSA: 61.03000
• LogP: 1.80180

Additional information on 4-Amino-7-methoxyquinazoline

Introduction to 4-Amino-7-methoxyquinazoline (CAS No. 21560-97-4)

4-Amino-7-methoxyquinazoline, with the CAS number 21560-97-4, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the quinazoline family, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structure of 4-Amino-7-methoxyquinazoline consists of a quinazoline core with an amino group at the 4-position and a methoxy group at the 7-position, which contributes to its unique chemical and biological properties.

The interest in 4-Amino-7-methoxyquinazoline stems from its potential as a lead compound in the development of novel drugs, particularly in the areas of cancer therapy and neurodegenerative diseases. Recent studies have highlighted its ability to inhibit specific enzymes and receptors, making it a valuable candidate for further investigation. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of 4-Amino-7-methoxyquinazoline exhibit potent anti-cancer activity by targeting key signaling pathways involved in tumor growth and metastasis.

In addition to its anti-cancer properties, 4-Amino-7-methoxyquinazoline has also been explored for its neuroprotective effects. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, which are common hallmarks of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These findings suggest that 4-Amino-7-methoxyquinazoline may have therapeutic potential in treating these debilitating conditions.

The synthesis of 4-Amino-7-methoxyquinazoline is well-documented in the literature, with several efficient routes reported. One common method involves the condensation of 2-amino-5-methoxybenzonitrile with formamide, followed by cyclization under appropriate conditions. This synthetic approach allows for the preparation of the compound in high yields and purity, making it suitable for both laboratory research and industrial-scale production.

The physicochemical properties of 4-Amino-7-methoxyquinazoline, such as its solubility, stability, and bioavailability, are crucial factors that influence its suitability as a drug candidate. Studies have shown that this compound exhibits good aqueous solubility and stability under physiological conditions, which are essential for effective drug delivery. Furthermore, its ability to cross the blood-brain barrier (BBB) has been investigated, with promising results indicating that it can reach target sites within the central nervous system (CNS).

Clinical trials involving compounds derived from 4-Amino-7-methoxyquinazoline are currently underway to evaluate their safety and efficacy in human subjects. Preliminary data from phase I trials have shown favorable pharmacokinetic profiles and minimal adverse effects, paving the way for more advanced clinical studies. These trials aim to validate the therapeutic potential of these compounds in treating various diseases, including cancer and neurodegenerative disorders.

In conclusion, 4-Amino-7-methoxyquinazoline (CAS No. 21560-97-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, underscoring its significance in the field.